![molecular formula C14H12Cl2O2S3 B3442003 1,1'-sulfonylbis[4-chloro-3-(methylthio)benzene]](/img/structure/B3442003.png)
1,1'-sulfonylbis[4-chloro-3-(methylthio)benzene]
Overview
Description
1,1'-sulfonylbis[4-chloro-3-(methylthio)benzene], also known as chlorothalonil, is a broad-spectrum fungicide that has been widely used in agriculture and horticulture for over 50 years. It is effective against a wide range of fungal diseases, including leaf spots, blights, and fruit rots, and is used on a variety of crops, such as tomatoes, potatoes, grapes, and strawberries. Chlorothalonil is also used in non-agricultural settings, such as golf courses and ornamental gardens.
Mechanism of Action
Chlorothalonil works by inhibiting the respiration of fungal cells. It disrupts the electron transport chain in the mitochondria, leading to a decrease in ATP production and ultimately cell death.
Biochemical and Physiological Effects:
Chlorothalonil has been shown to have a low toxicity to mammals and birds. However, it can be toxic to aquatic organisms and bees. Chlorothalonil can also persist in the environment and has been found to contaminate groundwater and surface water.
Advantages and Limitations for Lab Experiments
Chlorothalonil is a widely used fungicide and is readily available for laboratory experiments. It is effective against a wide range of fungal pathogens, making it a useful tool for studying plant-fungal interactions. However, its persistence in the environment and potential toxicity to non-target organisms should be taken into consideration when using it in experiments.
Future Directions
1. Development of new formulations of 1,1'-sulfonylbis[4-chloro-3-(methylthio)benzene]il that are more environmentally friendly and less toxic to non-target organisms.
2. Investigation of the potential for this compoundil to induce resistance in plants against fungal diseases.
3. Study of the effects of long-term exposure to this compoundil on the environment and non-target organisms.
4. Exploration of alternative methods for controlling fungal diseases, such as biological control and genetic engineering of plants.
5. Investigation of the potential for this compoundil to interact with other pesticides and affect their efficacy or toxicity.
Scientific Research Applications
Chlorothalonil has been extensively studied for its effectiveness as a fungicide. It has been shown to be effective against a wide range of fungal pathogens, including Alternaria, Botrytis, and Fusarium species. Chlorothalonil has also been studied for its potential to induce resistance in plants against fungal diseases.
Properties
IUPAC Name |
1-chloro-4-(4-chloro-3-methylsulfanylphenyl)sulfonyl-2-methylsulfanylbenzene | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H12Cl2O2S3/c1-19-13-7-9(3-5-11(13)15)21(17,18)10-4-6-12(16)14(8-10)20-2/h3-8H,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UATQXMFICVOXIM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSC1=C(C=CC(=C1)S(=O)(=O)C2=CC(=C(C=C2)Cl)SC)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H12Cl2O2S3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
379.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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